N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethylbenzamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-ethylbenzamide
• InChI: InChI=1S/C22H26N2O2/c1-3-5-14-24-20-12-11-19(15-18(20)10-13-21(24)25)23-22(26)17-8-6-16(4-2)7-9-17/h6-9,11-12,15H,3-5,10,13-14H2,1-2H3,(H,23,26)
• InChI Key: YQKYTAKZRJIMHF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)CC
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethylbenzamide, also known as BQ-123, is a peptide antagonist of the endothelin receptor. Endothelin receptors are involved in the regulation of blood pressure, and BQ-123 has been studied for its potential use in treating hypertension and other cardiovascular diseases.

Scientific Research Applications

Sigma-2 Receptor Probing

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethylbenzamide and its analogs have been studied for their affinity towards sigma-2 receptors. [^3^H]N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide ([^3^H]RHM-1), a closely related compound, was synthesized and exhibited significant affinity for sigma-2 receptors, with a dissociation constant (Kd) of 0.66±0.12 nM in rat liver membrane homogenates, suggesting a potential role in probing sigma-2 receptor functions (Xu et al., 2005).

Oncology and Tumor Proliferation Imaging

A study evaluated the safety and dosimetry of a cellular proliferative marker, N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-[^18^F]-fluoroethoxy)-5-methylbenzamide ([^18^F]-ISO-1), for imaging tumor proliferation by PET in patients with malignant neoplasms. The study demonstrated significant correlation between tumor uptake of [^18^F]-ISO-1 and the Ki-67 proliferative index, underscoring the potential of similar benzamide derivatives in evaluating solid tumors' proliferative status (Dehdashti et al., 2013).

Chemical Synthesis and Catalysis

Research in the field of chemical synthesis has also seen the application of compounds structurally related to N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethylbenzamide. For instance, the Rh(III)-catalyzed oxidative olefination by directed C-H bond activation of N-methoxybenzamides showcases the utility of similar compounds in facilitating selective chemical transformations, indicating a versatile role in organic synthesis and drug development (Rakshit et al., 2011).